Cas no 90327-02-9 (Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester)
90327-02-9 structure
Product Name:Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester
CAS No:90327-02-9
MF:C9H18O3
MW:174.237423419952
CID:789357
PubChem ID:20535031
Update Time:2025-04-19
Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester
- 2-ethoxyethyl 2,2-dimethylpropanoate
- 90327-02-9
- DTXSID50608454
- SCHEMBL8137603
-
- Inchi: 1S/C9H18O3/c1-5-11-6-7-12-8(10)9(2,3)4/h5-7H2,1-4H3
- InChI Key: UNOYPWPMWHXVFE-UHFFFAOYSA-N
- SMILES: O(CCOCC)C(C(C)(C)C)=O
Computed Properties
- Exact Mass: 174.125594432g/mol
- Monoisotopic Mass: 174.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 35.5Ų
Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
90327-02-9 (Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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